![molecular formula C20H18N6O3 B2755605 4-(dimethylamino)-2-[2-({[(4-nitrobenzyl)oxy]imino}methyl)-1H-pyrrol-1-yl]nicotinonitrile CAS No. 303986-42-7](/img/structure/B2755605.png)
4-(dimethylamino)-2-[2-({[(4-nitrobenzyl)oxy]imino}methyl)-1H-pyrrol-1-yl]nicotinonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(dimethylamino)-2-[2-({[(4-nitrobenzyl)oxy]imino}methyl)-1H-pyrrol-1-yl]nicotinonitrile is a useful research compound. Its molecular formula is C20H18N6O3 and its molecular weight is 390.403. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Organic Synthesis and Catalysis
Research on compounds with similar structural features, such as dimethylamino and nitrobenzyl groups, has shown significant applications in organic synthesis and catalysis. Titanium(IV) complexes with basic dimethylamido ligands, for example, have been efficient catalysts for alkyne hydroamination by primary amines. These catalysts facilitate the synthesis of imines, hydrazones, pyrroles, and pyridines, indicating the potential utility of related compounds in synthesizing complex organic molecules and enhancing reaction efficiencies (Odom, 2005).
Material Science
In material science, pyridine-containing compounds have been synthesized for the development of new polyimides with outstanding thermal stability, mechanical properties, and low dielectric constants. A novel pyridine-containing aromatic dianhydride monomer was used to prepare polyimides that exhibit good solubility in aprotic solvents, high thermal stability, and excellent mechanical properties, suggesting the utility of structurally similar compounds in creating advanced materials (Xiaolong Wang et al., 2006).
Pharmacological Development
Compounds featuring dimethylamino and nitrobenzyl groups have also been explored for their pharmacological potential. For instance, carboxamide derivatives of benzo[b][1,6]naphthyridines, synthesized from a pyranoquinoline dione derivative, exhibited potent cytotoxic activities against various cancer cell lines, demonstrating the potential of similar compounds in drug discovery and development (Deady et al., 2003).
Environmental and Analytical Chemistry
Furthermore, studies on the metabolism of N-nitrosodimethylamine (NDMA) by rat liver microsomes, which led to the concurrent generation of methylamine and nitrite, provide insights into the environmental fate and analytical detection of nitrosamines. This research may indirectly relate to the environmental impact and analytical methodologies applicable to similar compounds (Keefer et al., 1987).
Properties
IUPAC Name |
4-(dimethylamino)-2-[2-[(E)-(4-nitrophenyl)methoxyiminomethyl]pyrrol-1-yl]pyridine-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N6O3/c1-24(2)19-9-10-22-20(18(19)12-21)25-11-3-4-17(25)13-23-29-14-15-5-7-16(8-6-15)26(27)28/h3-11,13H,14H2,1-2H3/b23-13+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ULLJCIXINRCYER-YDZHTSKRSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=C(C(=NC=C1)N2C=CC=C2C=NOCC3=CC=C(C=C3)[N+](=O)[O-])C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C)C1=C(C(=NC=C1)N2C=CC=C2/C=N/OCC3=CC=C(C=C3)[N+](=O)[O-])C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.